Cas no 4136-91-8 (Tetraisopropylthiuram disulfide)

Tetraisopropylthiuram disulfide is a sulfur-containing organic compound primarily used as a vulcanization accelerator in the rubber industry. Its molecular structure, featuring two thiuram disulfide groups bonded to isopropyl substituents, enhances its efficiency in cross-linking elastomers, improving the curing rate and mechanical properties of rubber products. The compound exhibits excellent thermal stability and compatibility with various rubber formulations, making it suitable for high-temperature processing. Additionally, it demonstrates low volatility and minimal environmental impact compared to conventional accelerators. Its controlled reactivity ensures uniform vulcanization, contributing to consistent product quality in industrial applications such as tire manufacturing and technical rubber goods.

Tetraisopropylthiuram disulfide structure

4136-91-8 structure

Product Name:Tetraisopropylthiuram disulfide

CAS No:4136-91-8

MF:C₁₄H₂₈N₂S₄

MW:352.645518302917

MDL:MFCD00009860

CID:1513068

PubChem ID:87577314

Update Time:2025-10-29

Tetraisopropylthiuram disulfide Chemical and Physical Properties

Names and Identifiers

- Tetraisopropylthiuram Disulfide
- tetra-iso-propylthiuram disulfide
- Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2), tetrakis(1-methylethyl)-
- N,N,N',N'-Tetraisopropyldithiuramdisulfid
- tetraisopropylothiuram disulphide
- Diisopropylthiuram disulfide
- Thioperoxydicarbonic diamide (((H2N)C(S))2S2), tetrakis(1-methylethyl)-
- AC1L3VAE
- Bis(diisopropylthiocarbamyl) disulfide
- tetra(isopropyl)thiuram disulfide
- AC1Q7ETE
- di(propan-2-yl)carbamothioylsulfanyl N,N-di(propan-2-yl)carbamodithioate
- Tetraisopropylthiuram disulfride
- Bis(diisopropylthiocarbamoyl) Disulfide
- V3H0EJ3KXW
- Disulfide, bis(diisopropylthiocarbamoyl)
- Disulfide, bis(diisopropylthiocarbamoyl) (8CI)
- ZUYREEAWHZRZDX-UHFFFAOYSA-N
- Tetra-isopropylthiuramdisulfide
- Thioperoxydicarbonic diamide (
- SCHEMBL793848
- MFCD00009860
- N,N-DIISOPROPYL(DIISOPROPYLCARBAMOTHIOYL)DISULFANYLCARBOTHIOAMIDE
- CHEMBL4760573
- PD168643
- BDBM50555842
- NSC40802
- DTXSID70194309
- Tetraisopropylthiuram disulfide, 98%
- T1555
- UNII-V3H0EJ3KXW
- tetraisopropyl thiuram disulphide
- DB-049746
- Thioperoxydicarbonic diamide (((H2N)C(S))2S2), N,N,N',N'-tetrakis(1-methylethyl)-
- N,N,N',N'-Tetraisopropylthiuram disulfide
- NSC 40802
- 4136-91-8
- Propane, 2,2',2'',2'''-[dithiobis(carbonothioylnitrilo)]tetrakis-
- AI3-14914
- AKOS015838405
- NSC-40802
- D92486
- CS-0204646
- diisopropylcarbamothioylsulfanyl N,N-diisopropylcarbamodithioate
- A825534
- tetra-isopropylthiuram disulfide
- DTXCID30116800
- Tetraisopropylthiuram disulfide
- MDL： MFCD00009860
- Inchi： 1S/C14H28N2S4/c1-9(2)15(10(3)4)13(17)19-20-14(18)16(11(5)6)12(7)8/h9-12H,1-8H3
- InChI Key： ZUYREEAWHZRZDX-UHFFFAOYSA-N
- SMILES： S(C(N(C(C)C)C(C)C)=S)SC(N(C(C)C)C(C)C)=S

Computed Properties

Exact Mass: 352.11400
Monoisotopic Mass: 352.11353360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.9
Topological Polar Surface Area: 121

Experimental Properties

Melting Point: 111.0 to 116.0 deg-C
Solubility: chloroform: soluble2.5%, clear, yellow
PSA: 121.26000
LogP: 5.17520

Tetraisopropylthiuram disulfide Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R20/21/22; R36/37/38

Tetraisopropylthiuram disulfide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	T1555-5G	Tetraisopropylthiuram Disulfide	4136-91-8	98.0%(N)	5G	¥ 1485	2021-07-08
BAI LING WEI Technology Co., Ltd.	T1555-25G	Tetraisopropylthiuram Disulfide	4136-91-8	98.0%(N)	25G	¥ 5115	2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T1555-25g	Tetraisopropylthiuram disulfide	4136-91-8	98.0%(N)	25g	￥5115.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T1555-5g	Tetraisopropylthiuram disulfide	4136-91-8	98.0%(N)	5g	￥1485.0	2022-06-10
abcr	AB142218-5 g	Tetraisopropylthiuram disulfide, 98%; .	4136-91-8	98%	5g	€202.30	2023-06-24
abcr	AB142218-25 g	Tetraisopropylthiuram disulfide, 98%; .	4136-91-8	98%	25g	€653.80	2023-06-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	251232-5G	Tetraisopropylthiuram disulfide	4136-91-8	98%	5G	￥1134.81	2022-02-24
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T1555-5G	Tetraisopropylthiuram Disulfide	4136-91-8	>98.0%(N)	5g	¥1485.00	2023-09-07
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eNovation Chemicals LLC	D756366-5g	TETRAISOPROPYLTHIURAM DISULFIDE	4136-91-8	98.0%	5g	$170	2024-06-07